![molecular formula C17H25N3O3S B2614391 (4-Methylpiperazino)[1-(phenylsulfonyl)-4-piperidinyl]methanone CAS No. 799257-53-7](/img/structure/B2614391.png)
(4-Methylpiperazino)[1-(phenylsulfonyl)-4-piperidinyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a condensation reaction between 1-(phenyl)hydrazine hydrochloride and 1,1,3,3-tetramethoxy propane . The mixture was heated at 80 °C for 3 hours .Molecular Structure Analysis
The molecular formula of this compound is C17H25N3O3S. It has an average mass of 351.464 Da and a monoisotopic mass of 351.161652 Da .Scientific Research Applications
Synthesis and Biological Activity
- A study by Nagaraj et al. (2018) discusses the synthesis and evaluation of a series of novel triazole analogues of piperazine, which include structures similar to the query compound. These compounds demonstrated significant antibacterial activity against various human pathogenic bacteria, suggesting potential for development as antimicrobial agents (Nagaraj, Srinivas, & Rao, 2018).
Antimicrobial Activity
- Research by Mallesha and Mohana (2014) focused on the synthesis of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, exhibiting good antimicrobial activity against various bacterial and fungal strains. This highlights the potential of piperidinyl methanone derivatives in antimicrobial research (Mallesha & Mohana, 2014).
Insecticidal Activity
- Ding et al. (2019) synthesized novel piperidine thiazole compounds, demonstrating significant insecticidal activities against armyworm. This indicates the potential of piperidine derivatives for pest control applications (Ding, Pan, Yin, Tan, & Zhang, 2019).
Polymorphism and Solution Structures
- Takeguchi et al. (2015) reported on ASP3026, a compound with a piperidinyl structure, focusing on its polymorphism and the monitoring of solution structures via Raman Spectroscopy. The study provides insight into the crystallization and polymorphic forms of such compounds, which is crucial for their pharmaceutical applications (Takeguchi, Obitsu, Hirasawa, Orii, Ieda, Okada, & Takiyama, 2015).
Mechanism of Action
This compound has been studied for its anti-nociceptive and anti-inflammatory effects . It has been found to decrease the number of writhings induced by acetic acid in a dose-dependent manner . Furthermore, it reduced oedema formation at all hours of the paw oedema induced by carrageenan test and in pleurisy test reduced cell migration from the reduction of polymorphonuclear cells, myeloperoxidase enzyme activity and the levels of pro-inflammatory cytokines IL-1β and TNF-α .
Safety and Hazards
The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage . It is advised not to breathe its dust/fume/gas/mist/vapors/spray and to wash face, hands and any exposed skin thoroughly after handling . It is also recommended to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
[1-(benzenesulfonyl)piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3S/c1-18-11-13-19(14-12-18)17(21)15-7-9-20(10-8-15)24(22,23)16-5-3-2-4-6-16/h2-6,15H,7-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIPQKEZUAWXQAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.